N-(2,4-dimethoxyphenyl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-(hydroxymethyl)-5-[(2-methylphenyl)methoxy]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H26N2O6/c1-16-6-4-5-7-17(16)15-32-23-12-26(18(14-27)10-21(23)28)13-24(29)25-20-9-8-19(30-2)11-22(20)31-3/h4-12,27H,13-15H2,1-3H3,(H,25,29)
• InChI Key: RIKMIFSUWPKVSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CN(C(=CC2=O)CO)CC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C24H26N2O6
• Molecular Weight: 438.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H26N2O6 and its molecular weight is 438.48. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-(2-(hydroxymethyl)-5-((2-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Photoreactivity

Research has been conducted on molecules with substituted nitrobenzyl groups covalently bonded to compounds similar to the one , focusing on their design, synthesis, and photoreactivity. These studies highlight how the presence of dimethoxy-substituted benzyl groups can influence the rate of decomposition under irradiation, showcasing the importance of electronic characteristics in the reactivity of such compounds (Katritzky et al., 2003).

Chemical Transformations

Another area of research involves the synthesis of derivatives involving acetamide and thiadiazole groups, demonstrating the versatility of carbodiimide condensation in the synthesis of complex organic molecules. These studies provide insights into convenient and fast methods for preparing compounds with potential for varied applications, including but not limited to pharmaceuticals (Yu et al., 2014).

Coordination Complexes and Antioxidant Activity

Research into coordination complexes constructed from pyrazole-acetamide derivatives showcases the effect of hydrogen bonding on self-assembly processes. These studies not only contribute to the understanding of molecular architecture but also explore the significant antioxidant activity of these complexes, indicating potential applications in areas requiring oxidative stress mitigation (Chkirate et al., 2019).

Application in Natural and Pharmaceutical Products

The development of new reagents for the synthesis of N-alkylacetamides and carbamates highlights the continuous search for efficient and versatile methods in organic synthesis. Such research underpins the development of new drugs and natural product synthesis by providing fundamental knowledge on chemical reactivity and transformation pathways (Sakai et al., 2022).

Spectroscopic and Quantum Mechanical Studies

Studies on bioactive benzothiazolinone acetamide analogs through spectroscopic, quantum mechanical studies, and photovoltaic efficiency modeling reveal their potential in applications ranging from antimicrobial agents to components in dye-sensitized solar cells. Such research not only furthers our understanding of these compounds' properties but also their potential applications in renewable energy and healthcare (Mary et al., 2020).